Cas no 866538-93-4 ((3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine)

(3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine structure
866538-93-4 structure
Product Name:(3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
CAS No:866538-93-4
MF:C12H16FN3O2
MW:253.272746086121
CID:69101
PubChem ID:57664386
Update Time:2025-04-18

(3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

    • (3R,5S)-1-(2-Fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
    • 1-(2-fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
    • 1-(2-fluoro-4-nitrophenyl)-cis-3,5-dimethylpiperazine
    • 866538-93-4
    • (3S,5R)-1-(2-fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
    • SCHEMBL1046568
    • Rel-(3R,5S)-1-(2-fluoro-4-nitrophenyl)-3,5-dimethylpiperazine
    • SGDDNVFDBUIQAT-DTORHVGOSA-N
    • Inchi: 1S/C12H16FN3O2/c1-8-6-15(7-9(2)14-8)12-4-3-10(16(17)18)5-11(12)13/h3-5,8-9,14H,6-7H2,1-2H3/t8-,9+
    • InChI Key: SGDDNVFDBUIQAT-DTORHVGOSA-N
    • SMILES: FC1C=C(C=CC=1N1C[C@@H](C)N[C@@H](C)C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 253.12300
  • Monoisotopic Mass: 253.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.1A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.184
  • PSA: 61.09000
  • LogP: 2.83750
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